Cas no 1332301-46-8 (8-(Azetidin-3-ylmethoxy)-5-chloroquinoline)

8-(Azetidin-3-ylmethoxy)-5-chloroquinoline structure
1332301-46-8 structure
Product Name:8-(Azetidin-3-ylmethoxy)-5-chloroquinoline
CAS No:1332301-46-8
MF:C13H13ClN2O
MW:248.708122014999
CID:2125795
Update Time:2023-08-04

8-(Azetidin-3-ylmethoxy)-5-chloroquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-(azetidin-3-ylmethoxy)-5-chloroquinoline
    • Quinoline, 8-(3-azetidinylmethoxy)-5-chloro-
    • 8-(Azetidin-3-ylmethoxy)-5-chloroquinoline
    • Inchi: 1S/C13H13ClN2O/c14-11-3-4-12(17-8-9-6-15-7-9)13-10(11)2-1-5-16-13/h1-5,9,15H,6-8H2
    • InChI Key: HMEISQYHHIQVLA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2C1=CC=CN=2)OCC1CNC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 260
  • XLogP3: 2.8
  • Topological Polar Surface Area: 34.2
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